Cas no 1643538-17-3 (2-Bromo-6-(iso-butyl)pyrazine-d11)
1643538-17-3 structure
Product Name:2-Bromo-6-(iso-butyl)pyrazine-d11
CAS No:1643538-17-3
MF:C8H11BrN2
MW:226.158119440079
CID:6810230
PubChem ID:133553931
Update Time:2025-03-06
2-Bromo-6-(iso-butyl)pyrazine-d11 Chemical and Physical Properties
Names and Identifiers
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- CS-19913
- 1643538-17-3
- 2-Bromo-6-(iso-butyl)pyrazine-d11
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- Inchi: 1S/C8H11BrN2/c1-6(2)3-7-4-10-5-8(9)11-7/h4-6H,3H2,1-2H3/i1D3,2D3,3D2,4D,5D,6D
- InChI Key: JAKOZSULYIPENC-AMXWVFMKSA-N
- SMILES: BrC1=C([2H])N=C([2H])C(C([2H])([2H])C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=N1
Computed Properties
- Exact Mass: 225.07961Da
- Monoisotopic Mass: 225.07961Da
- Isotope Atom Count: 11
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 25.8Ų
2-Bromo-6-(iso-butyl)pyrazine-d11 Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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